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Compound of Interest

Compound Name: AZD3147

Cat. No.: B1666214 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility and handling of AZD3147, a

potent dual mTORC1 and mTORC2 inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is AZD3147 and what is its mechanism of action?

AZD3147 is a potent and selective dual inhibitor of mTORC1 (mammalian target of rapamycin

complex 1) and mTORC2 (mammalian target of rapamycin complex 2) with an IC₅₀ of 1.5 nM.

[1] It functions by blocking the PI3K/Akt/mTOR signaling pathway, which is crucial for cell

growth, proliferation, and survival. Dysregulation of this pathway is implicated in various

cancers.

Q2: What are the recommended solvents for dissolving AZD3147?

AZD3147 is sparingly soluble in aqueous solutions. The recommended solvent for preparing

stock solutions is dimethyl sulfoxide (DMSO).[1] For some applications, ethanol may also be

used.

Q3: What is the maximum concentration of DMSO that can be used in cell culture

experiments?
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To avoid cytotoxicity, the final concentration of DMSO in your cell culture medium should be

kept low, typically below 0.5%.[2][3] Some cell lines may tolerate up to 1%, but it is crucial to

perform a dose-response curve to determine the optimal non-toxic concentration for your

specific cell line.[3] Always include a vehicle control (medium with the same final concentration

of DMSO) in your experiments.[2]

Q4: How should I store AZD3147 powder and stock solutions?

Powder: Store the solid form of AZD3147 at -20°C for up to 3 years or at 4°C for up to 2

years.[1]

In Solvent: Once dissolved in a solvent like DMSO, it is recommended to store stock

solutions in aliquots at -80°C for up to 6 months, or at -20°C for up to 1 month.[1] Avoid

repeated freeze-thaw cycles.[2]

Troubleshooting Guide
Issue: I am observing precipitation when I dilute my AZD3147 DMSO stock solution into my

aqueous cell culture medium.

This is a common issue due to the low aqueous solubility of AZD3147. Here are some steps to

troubleshoot this problem:

Stepwise Dilution: Avoid adding the concentrated DMSO stock directly to the full volume of

your aqueous medium. Instead, perform a stepwise dilution. First, dilute the DMSO stock into

a smaller volume of medium, vortexing or mixing gently, and then add this intermediate

dilution to the final volume.[2]

Increase Final DMSO Concentration (with caution): If precipitation persists, you may need to

slightly increase the final DMSO concentration in your working solution. However, be mindful

of potential cytotoxicity and always validate the tolerance of your cell line.

Use of Co-solvents: For in vivo studies or specific in vitro assays where DMSO might be

problematic, co-solvents can be employed. Common co-solvents include PEG300, ethanol,

and Tween 80.[4] A formulation of 50% DMSO, 40% PEG300, and 10% ethanol has been

used for oral administration in mice.[4]
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Sonication: If precipitates form, gentle sonication can help to redissolve the compound.[2] Be

cautious not to overheat the solution.

Freshly Prepared Solutions: Whenever possible, prepare fresh working solutions from your

frozen stock on the day of the experiment.

Data Presentation
Table 1: Solubility of AZD3147 in Various Solvents

Solvent Concentration Notes

DMSO 125 mg/mL (241.47 mM)

Sonication may be required.

Use of hygroscopic (wet)

DMSO can negatively impact

solubility.[1]

Ethanol >1 mg/mL
The exact maximum solubility

is not specified.

Note: Aqueous solubility is low and not well-defined. It is recommended to prepare a high-

concentration stock in DMSO and dilute it for aqueous applications.

Experimental Protocols
Protocol for Preparation of AZD3147 Stock and Working Solutions for In Vitro Cell-Based

Assays

Materials:

AZD3147 powder

Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Sterile pipette tips
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Vortex mixer

Cell culture medium appropriate for your cell line

Procedure:

Prepare a Concentrated Stock Solution in DMSO:

Equilibrate the AZD3147 vial to room temperature before opening.

Carefully weigh the desired amount of AZD3147 powder in a sterile microcentrifuge tube.

Add the appropriate volume of sterile DMSO to achieve a high-concentration stock

solution (e.g., 10 mM or 50 mM). Refer to the table below for calculations.

Vortex the tube until the powder is completely dissolved. Gentle warming in a 37°C water

bath or brief sonication can be used to aid dissolution if necessary.

Table 2: Preparation of AZD3147 Stock Solutions in DMSO

Desired Stock
Concentration

Volume of DMSO to add to
1 mg of AZD3147

Volume of DMSO to add to
5 mg of AZD3147

1 mM 1.9318 mL 9.6588 mL

10 mM 0.1932 mL 0.9659 mL

50 mM 0.0386 mL 0.1932 mL

Storage of Stock Solution:

Aliquot the concentrated stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month).[1]

Preparation of Working Solution for Cell Treatment:

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1666214?utm_src=pdf-body
https://www.benchchem.com/product/b1666214?utm_src=pdf-body
https://www.benchchem.com/product/b1666214?utm_src=pdf-body
https://www.medchemexpress.com/azd3147.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666214?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


On the day of the experiment, thaw an aliquot of the concentrated DMSO stock solution at

room temperature.

Perform a serial dilution of the DMSO stock solution in your cell culture medium to achieve

the desired final concentrations for your experiment.

Important: To minimize precipitation, add the DMSO stock to the medium (not the other

way around) and mix gently but thoroughly after each dilution step.

Ensure the final concentration of DMSO in the working solution is below the cytotoxic level

for your cells (typically <0.5%).[2][3]

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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